2-(benzo[d][1,3]dioxol-5-yl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(benzo[d][1,3]dioxol-5-yl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BDTA and has been studied for its therapeutic properties, as well as its use in laboratory experiments. In
Scientific Research Applications
Antibacterial and Antifungal Applications
- Antimicrobial Activity : Compounds containing benzothiazole and acetamide groups have been synthesized and evaluated for their antimicrobial efficacy against a range of bacterial and fungal strains. For example, derivatives of benzothiazole-acetamide have shown promising antibacterial activities, with certain compounds displaying minimum inhibition concentrations as low as 4–16 μg/mL against pathogens like Staphylococcus aureus, Escherichia coli, and fungi such as Candida albicans (Rezki, 2016).
Antitumor Activity
- Anticancer Properties : The synthesis of benzothiazole derivatives has also been targeted for antitumor activity evaluations. Some synthesized compounds bearing heterocyclic rings linked to a benzothiazole structure have been found to exhibit considerable antitumor activity against various cancer cell lines, indicating their potential as therapeutic agents in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).
Anti-inflammatory Applications
- Anti-inflammatory Agents : Another significant area of research involves the synthesis of acetamide derivatives designed to address inflammatory conditions. Novel compounds synthesized for this purpose have shown efficacy in in vitro and in vivo models of inflammation, highlighting their potential as anti-inflammatory medications (Nikalje, Hirani, & Nawle, 2015).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3S/c23-18(10-12-5-7-15-16(9-12)25-11-24-15)21-20-22-19-14-4-2-1-3-13(14)6-8-17(19)26-20/h1-5,7,9H,6,8,10-11H2,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APWHKONUFSKWBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C3=CC=CC=C31)N=C(S2)NC(=O)CC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.